3-p-t-Butyl-phenoxypropanol

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 3-(4-tert-butylphenoxy)propan-1-ol
• InChI: InChI=1S/C13H20O2/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8,14H,4,9-10H2,1-3H3
• InChI Key: LUFSOCXSMYBNEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCCO

Description

3-p-t-Butyl-phenoxypropanol is a propanol derivative featuring a para-substituted tert-butyl phenoxy group. The tert-butyl group enhances steric bulk and lipophilicity, which may influence solubility, stability, and reactivity compared to simpler phenoxypropanol analogs .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The evidence highlights several structurally related compounds, though none directly match 3-p-t-Butyl-phenoxypropanol. Key comparisons include:

(a) Thiophene- and Naphthalene-Based Propanols ()

Compounds such as (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine (compound e) and 1-(3-(Methylamino)-1-(thiophen-2-yl)propyl)naphthalen-2-ol (compound d) share the propanol backbone but incorporate heterocyclic (thiophene) or polyaromatic (naphthalene) groups. These substitutions increase molecular weight and polarity compared to 3-p-t-Butyl-phenoxypropanol, which has a non-polar tert-butyl group. Such differences impact solubility and chromatographic behavior .

(b) Tripropylene Glycol (TPG) ()

TPG (CASRN 24800-44-0) is a polyether propanol derivative with three propylene glycol units. Unlike 3-p-t-Butyl-phenoxypropanol, TPG lacks aromaticity but shares high hydrophilicity and solvent properties. TPG’s molecular formula (C₉H₂₀O₄) and boiling point (>200°C) suggest it is more water-soluble and thermally stable than aromatic propanols, which are typically less polar .

(c) Baccatin III Esters ()

Taxane derivatives like Baccatin III 13-ester with (2R,3S)-2-hydroxy-3-(pentanoylamino)-3-phenylpropanoic acid are complex esters with chiral centers and amino acid moieties. While 3-p-t-Butyl-phenoxypropanol is simpler, both classes may serve as intermediates in drug synthesis. The tert-butyl group in the target compound could enhance steric hindrance, affecting reaction kinetics compared to linear alkyl analogs in Baccatin esters .

Analytical and Regulatory Considerations

• Impurity Control: emphasizes stringent USP controls for impurities in pharmaceuticals, such as unspecified impurities (e.g., compound g) and structural analogs (e.g., compound d). For 3-p-t-Butyl-phenoxypropanol, similar chromatographic methods (e.g., HPLC with UV detection) would be required to distinguish it from byproducts like naphthalenol derivatives .
• Industrial Use: TPG’s regulatory profile () highlights its safety as a solvent. In contrast, 3-p-t-Butyl-phenoxypropanol’s aromaticity may necessitate additional toxicity studies for industrial applications .